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Compound of Interest

Compound Name: 4-Bromopyridine

Cat. No.: B075155 Get Quote

An In-Depth Technical Guide to 4-Bromopyridine: Safety, Handling, and Reactivity

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety data, handling precautions, and a

summary of the chemical properties of 4-Bromopyridine, primarily focusing on its

hydrochloride salt, for which extensive safety information is available. The information is

intended for laboratory personnel and professionals in the field of drug development and

scientific research.

Chemical Identification and Physical Properties
4-Bromopyridine is a monobromopyridine, a heterocyclic organic compound often used as an

organic intermediate in the synthesis of pharmaceuticals and other complex molecules.[1][2]

The information presented here is largely based on its more common and stable hydrochloride

salt.

Table 1: Physical and Chemical Properties of 4-Bromopyridine and its Hydrochloride Salt
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Property Value Source

4-Bromopyridine

Molecular Formula C5H4BrN [3][4][5]

Molecular Weight 158.00 g/mol [3][4]

Appearance
Beige moist crystals or

colorless to pale yellow liquid
[2]

Melting Point 53-56 °C (lit.) [1][5]

Boiling Point
302.20 K (29.05 °C) at 0.05

kPa
[3]

4-Bromopyridine Hydrochloride

Molecular Formula C5H4BrN · HCl [6][7][8]

Molecular Weight 194.46 g/mol [7]

Appearance White powder/crystals [6][9]

Melting Point 313 - 315 °C / 595.4 - 599 °F [6][9]

270 °C (dec.) (lit.) [7]

Hazard Identification and GHS Classification
4-Bromopyridine hydrochloride is classified as hazardous under the 2012 OSHA Hazard

Communication Standard (29 CFR 1910.1200).[6][9] The signal word for this chemical is

"Warning".[6][10]

Table 2: GHS Hazard Classification for 4-Bromopyridine Hydrochloride
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Acute Toxicity, Dermal Category 4
H312: Harmful in contact with

skin

Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2 / 2A

H319: Causes serious eye

irritation

Specific target organ toxicity –

single exposure
Category 3

H335: May cause respiratory

irritation

Sources:[6][9][10][11]

Safe Handling and Storage
Proper handling and storage are crucial to minimize the risks associated with 4-
Bromopyridine.

Handling Precautions
Ventilation: Always handle in a well-ventilated area or in a certified fume hood to avoid

inhalation of dust or vapors.[12][13][14]

Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant

gloves (nitrile or neoprene), chemical splash goggles or a face shield, and a lab coat.[10][13]

[14][15] For nuisance exposures, a NIOSH-approved N95 dust mask or equivalent respirator

should be used.[15]

Hygiene: Avoid contact with skin, eyes, and clothing.[10][12] Do not eat, drink, or smoke in

the laboratory.[12][13][16] Wash hands thoroughly after handling.[10][12]

Ignition Sources: Keep away from heat, sparks, and open flames.[16][17][18] Use non-

sparking tools and take precautionary measures against static discharge.[10][16][18]
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Storage Conditions
Container: Keep containers securely sealed when not in use.[12]

Environment: Store in a cool, dry, and well-ventilated place.[6][13] 4-Bromopyridine
hydrochloride is hygroscopic; protect from moisture by storing under an inert atmosphere if

necessary.[6]

Incompatibilities: Store away from strong oxidizing agents and strong bases.[6]
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Chemical Hazards

Required Personal Protective Equipment (PPE)

Harmful if Swallowed

Lab Coat

Prevents accidental
ingestion via contaminated

clothing

Skin & Eye Irritation

Nitrile/Neoprene Gloves

Protects Skin

Safety Goggles/Face Shield

Protects Eyes

Respiratory Irritation

Respirator/Fume Hood

Prevents Inhalation
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Preparation & PPE

Weighing

Don appropriate PPE

Reaction Setup

In fume hood

Running Reaction

Under inert atmosphere
(if required)

Workup & Quenching

Monitor progress

Purification

Handle quench reagents
with care

Dispose of waste in
approved, labeled containers

Collect all fractions

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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